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Compound of Interest

Compound Name: Dihydromyrcenol

Cat. No.: B102105 Get Quote

This document provides comprehensive guidance on the safe handling and proper disposal of

dihydromyrcenol, ensuring the safety of laboratory personnel and the protection of the

environment. Adherence to these procedures is critical for maintaining a safe research

environment.

I. Immediate Safety and Handling Precautions
Dihydromyrcenol is a combustible liquid that can cause skin and serious eye irritation, and is

harmful to aquatic life with long-lasting effects.[1][2][3] Always handle this chemical in a well-

ventilated area and wear appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[4]

Hand Protection: Wear appropriate protective gloves.[5]

Skin Protection: Wear suitable protective clothing to prevent skin exposure.[4][5]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[5] However, if ventilation is insufficient or vapors are

noticeable, use an approved respirator.[4]

Storage and Handling:
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Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

acids, alkalis, or oxidizing agents.[1][3][4]

Keep containers tightly closed when not in use.[1][3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3] No smoking in

handling and storage areas.[6]

Use electrically grounded equipment for storage and handling to prevent static discharge.[7]

II. Quantitative Data for Dihydromyrcenol
The following table summarizes key quantitative data for dihydromyrcenol, essential for safe

handling and risk assessment.

Property Value Source(s)

Flash Point
76 - 77.2 °C (168.8 - 171.0 °F)

Closed Cup
[4][7]

Oral LD50 (Rat) 3600 mg/kg [8]

Dermal LD50 (Rabbit) > 5000 mg/kg [8]

Log Pow 3.25 - 3.47 (Estimated) [5][9]

GHS Hazard Statements
H227, H303, H315, H319,

H412

GHS Hazard Statement Key:

H227: Combustible liquid

H303: May be harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H412: Harmful to aquatic life with long lasting effects
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III. Spill Management Protocol
In the event of a dihydromyrcenol spill, immediate and proper action is necessary to mitigate

risks.

Experimental Protocol: Spill Cleanup

Remove Ignition Sources: Immediately eliminate all sources of ignition from the spill area.[1]

[4]

Ensure Adequate Ventilation: Provide sufficient ventilation to the area to disperse vapors.[1]

[4]

Contain the Spill: Use a non-combustible, inert absorbent material such as sand, earth,

vermiculite, or diatomaceous earth to contain and absorb the spill.[1][4][6]

Collect Absorbed Material: Carefully sweep or scoop the absorbed material into a suitable,

clean, dry, and closed container for disposal.[4]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.[1] Collect all

cleaning materials for proper disposal.

Dispose of Waste: All contaminated materials, including absorbent, cleaning supplies, and

contaminated PPE, must be disposed of as hazardous waste in accordance with local, state,

and federal regulations.[5][6]

IV. Dihydromyrcenol Disposal Procedure
The proper disposal of dihydromyrcenol is crucial to prevent environmental contamination. Do

not allow the chemical to enter drains, surface water, or soil.[1][6]

Step-by-Step Disposal Guidance:

Waste Collection:

Collect waste dihydromyrcenol and any contaminated materials in a designated, properly

labeled, and sealed hazardous waste container.
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Do not mix with other types of hazardous waste unless compatible.[5]

Engage a Licensed Waste Management Company:

Arrange for the disposal of the collected waste through a licensed and reputable

hazardous waste management company.[6]

Provide the waste management company with a copy of the Safety Data Sheet (SDS) for

dihydromyrcenol.

Container Disposal:

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[6]

Do not reuse empty containers as they may retain product residue and vapors.[4][6]

Do not puncture, cut, or weld on or near the empty container.[6]

V. Dihydromyrcenol Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

dihydromyrcenol.

Initial Assessment

Spill Management

Waste Collection Final Disposal

Dihydromyrcenol Waste Generated Is the material a spill or contaminated?

Absorb with inert material (sand, vermiculite)Yes

Collect in a labeled, sealed hazardous waste container

No

Collect absorbed material into a sealed container

Contact Licensed Waste Management Company Transport to an approved hazardous waste facility Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of dihydromyrcenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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